4-amino-3-bromo-N-methoxy-N-methylbenzamide

• Molecular Formula: C9H11BrN2O2
• Molecular Weight: 259.10 g/mol
• IUPAC Name: 4-amino-3-bromo-N-methoxy-N-methylbenzamide
• InChI: InChI=1S/C9H11BrN2O2/c1-12(14-2)9(13)6-3-4-8(11)7(10)5-6/h3-5H,11H2,1-2H3
• InChI Key: MJHXFYGJPDCZLN-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=CC(=C(C=C1)N)Br)OC

Description

4-amino-3-bromo-N-methoxy-N-methylbenzamide is a useful research compound. Its molecular formula is C9H11BrN2O2 and its molecular weight is 259.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Into a 1-L round-bottom flask, was placed a solution of 4-amino-3-bromobenzoic acid (50 g, 231.45 mmol, 1.00 equip) in N,N-dimethylformamide (500 mL), TEA (128 mL, 4.00 equip), HATU (106 g, 278.78 mmol, 1.20 equip), and methoxy(methyl)amine hydrochloride (45 g, 461.33 mmol, 2.00 equip). The resulting solution was stirred overnight at room temperature. The resulting solution was diluted with water (1 L). The resulting solution was extracted with ethyl acetate (1 L) and the organic layers combined and dried over anhydrous sodium sulfate. The solids were filtered out. The resulting mixture was concentrated under vacuum. The residue was applied onto a silica gel column with ethyl acetate/petroleum ether (1:2) to yield 4-amino-3-bromo-N-methoxy-N-methylbenzamide as a yellow solid. LCMS (ES, m/z) 259 [M+H]+